Cas no 72115-06-1 (4-Amino-2-methylbenzonitrile)

4-Amino-2-methylbenzonitrile is a versatile aromatic compound featuring both amino and nitrile functional groups, making it a valuable intermediate in organic synthesis. Its molecular structure (C8H8N2) enables applications in pharmaceuticals, agrochemicals, and specialty chemicals, particularly as a precursor for heterocyclic compounds and dyes. The methyl substitution at the 2-position enhances steric and electronic properties, influencing reactivity in coupling and condensation reactions. This compound exhibits moderate solubility in polar organic solvents, facilitating its use in solution-phase syntheses. Its stability under standard conditions and well-defined purity make it suitable for research and industrial processes requiring precise functional group transformations.
4-Amino-2-methylbenzonitrile structure
4-Amino-2-methylbenzonitrile structure
Product Name:4-Amino-2-methylbenzonitrile
CAS No:72115-06-1
MF:C8H8N2
MW:132.162521362305
MDL:MFCD09260793
CID:820249
PubChem ID:8167081
Update Time:2025-05-28

4-Amino-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-methylbenzonitrile
    • 4-AMINO 2-METHYLBENZONITRILE
    • 4-amino-2-methylbenzenecarbonitrile
    • 4-Amino-2-methyl-benzonitril
    • 4-amino-2-methyl-benzonitrile
    • 4-Amino-o-toluylsaeurenitril
    • 4-cyano-3-methylaniline
    • Benzonitrile, 4-amino-2-methyl-
    • 4-Amino-o-tolunitrile
    • RGHJWZADAWEIFE-UHFFFAOYSA-N
    • SBB085816
    • AB3033
    • AM83242
    • BC667367
    • 4-amino-2-methylbenzonitrile, AldrichCPR
    • AB0061270
    • Z5070
    • ST24023274
    • A866314
    • AE-562/43286977
    • AS-20086
    • MFCD09260793
    • DTXSID00429095
    • SCHEMBL568981
    • AKOS006330303
    • FT-0731430
    • 4-amino-2-methyl benzonitrile
    • EN300-367187
    • 72115-06-1
    • CS-W018776
    • DB-024505
    • MDL： MFCD09260793
    • Inchi： 1S/C8H8N2/c1-6-4-8(10)3-2-7(6)5-9/h2-4H,10H2,1H3
    • InChI Key： RGHJWZADAWEIFE-UHFFFAOYSA-N
    • SMILES： NC1=CC=C(C#N)C(C)=C1

Computed Properties

  • Exact Mass: 132.06900
  • Monoisotopic Mass: 132.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: White solid
  • Density: 1.105
  • Melting Point: 90 °C
  • Boiling Point: 298.801 °C at 760 mmHg
  • Flash Point: 134.511 °C
  • PSA: 49.81000
  • LogP: 2.03008

4-Amino-2-methylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Amino-2-methylbenzonitrile Pricemore >>

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